Cas no 801144-27-4 (Piperidine,4,4-bis(2-chloroethyl)-1-methyl-)

• Product Name: Piperidine,4,4-bis(2-chloroethyl)-1-methyl-
• CAS No: 801144-27-4
• MF: C₁₀H₁₉Cl₂N
• MW: 224.170561075211
• CID: 712769
• Update Time: 2024-02-04

Piperidine,4,4-bis(2-chloroethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine,4,4-bis(2-chloroethyl)-1-methyl-
• Piperidine, 4,4-bis(2-chloroethyl)-1-methyl- (8CI)
• Piperidine, 4,4-bis(2-chloroethyl)-1-methyl-

• Inchi： 1S/C10H19Cl2N/c1-13-8-4-10(2-6-11,3-7-12)5-9-13/h2-9H2,1H3
• InChI Key： XSNDYAQXNYVDJI-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CCCl)(CCCl)CC1

Computed Properties

• Exact Mass: 223.089
• Monoisotopic Mass: 223.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 282.3±5.0 °C(Predicted)
• pka: 9.12±0.10(Predicted)